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Compound of Interest

Compound Name: Diethyl azelate

Cat. No.: B1215421

A comprehensive guide for researchers, scientists, and drug development professionals on the
comparative performance of diethyl azelate and diethyl sebacate esters, supported by
experimental data and detailed methodologies.

In the landscape of specialty chemicals, diethyl azelate and diethyl sebacate, both esters of
dicarboxylic acids, are versatile compounds with significant applications across various fields,
including polymer science, lubrication technology, and pharmaceutical formulations. Their bio-
based origins from azelaic and sebacic acids, respectively, position them as attractive
alternatives to traditional petroleum-derived chemicals. This guide provides an in-depth
comparison of their performance characteristics, supported by available experimental data, to
aid in the selection process for specific research and development applications.

Physicochemical Properties: A Foundation for
Performance

The fundamental physical and chemical properties of these esters dictate their behavior and
suitability in different applications. Diethyl sebacate, with its longer carbon backbone, exhibits a
higher molecular weight, boiling point, and flash point compared to diethyl azelate.
Conversely, diethyl azelate has a lower melting point, which can be advantageous in
applications requiring good low-temperature flexibility.
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Property

Diethyl Azelate

Diethyl Sebacate

Molecular Formula

C13H2404[1]

C14H2604[2][3]

Molecular Weight 244.33 g/mol [1] 258.35 g/mol [2][3]
CAS Number 624-17-9[1] 110-40-7[2]
o Colorless to pale yellow

Appearance Colorless liquid[1] o

liquid[4][5][6]
Melting Point -18.5 °C to -15.8 °C[7] 1 °Cto 5 °C[3][6][8]

- _ 302-312 °C @ 760 mmHg[3][4]

Boiling Point 291.5°C @ 760 mmHg[7]

[61[8]
Density 0.973 g/mL at 25 °CJ[7] 0.963 g/mL at 25 °C[4][6]

Refractive Index

n20/D 1.435[7]

n20/D 1.436[4][6]

Flash Point

>112.78 °C[9]

>110 °C[8]

Water Solubility

Insoluble[9]

Insoluble[5][6]

Application in Polymer Science: A Comparative

Analysis of Plasticizer Efficacy

Both diethyl azelate and diethyl sebacate find utility as plasticizers, enhancing the flexibility

and durability of polymers. While direct comparative studies on the diethyl esters are limited,

research on their longer-chain counterparts, di(2-ethylhexyl) azelate (DEHAZz) and di(2-

ethylhexyl) sebacate (DEHSe), in Polyvinyl Chloride (PVC) offers valuable insights into their

relative performance.

In PVC applications, azelate esters may be preferred for slightly higher thermal stability, while

sebacate esters could be more suitable for applications requiring maximum flexibility.[10]
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. Di(2-ethylhexyl) Di(2-ethylhexyl)
Performance Metric Test Method
Azelate (DEHAZ) Sebacate (DEHSe)
Tensile Strength
15.3 14.8 ASTM D2284
(MPa)
Elongation at Break
380 410 ASTM D2284
(%)
Glass Transition
. 68.51 65.36 DSC
Temp. (Tg) (°C)
Max. Degradation
290.83 281.68 TGA
Temp. (°C)
Migration Resistance
(Weight Loss % in Lower than DEHSe Higher than DEHAZ Solvent Extraction

Hexane)

Data synthesized from a comparative study on dicarboxylate ester plasticizers in PVC.

Experimental Protocols

Preparation of Plasticized PVC Films (Solvent Casting Method)

o Dissolution: Prepare a 10% (w/v) solution of PVC resin in a suitable solvent like
tetrahydrofuran (THF) by stirring until complete dissolution.

o Plasticizer Addition: Add the desired amount of diethyl azelate or diethyl sebacate to the
PVC solution (e.g., 40 parts per hundred parts of resin - phr).

 Homogenization: Stir the mixture until the plasticizer is fully incorporated and the solution is
homogeneous.

¢ Casting: Pour the solution into a flat, level petri dish.

o Solvent Evaporation: Allow the solvent to evaporate slowly in a fume hood at ambient
temperature for 24 hours.
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e Drying: Dry the resulting film in a vacuum oven at 60°C for 48 hours to remove any residual
solvent.

Mechanical Properties Testing
e Apparatus: Universal Testing Machine (Tensile Tester).
e Procedure:

o Cut the prepared PVC films into dumbbell-shaped specimens according to standard
dimensions (e.g., ASTM D638).

o Measure the thickness of each specimen at multiple points and calculate the average.
o Mount the specimen in the grips of the tensile tester.

o Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min) until the specimen
fractures.

o Record the tensile strength, elongation at break, and Young's modulus.
Thermal Properties Testing (Differential Scanning Calorimetry - DSC)
o Apparatus: Differential Scanning Calorimeter.

e Procedure:

o

Accurately weigh a small sample (5-10 mg) of the plasticized PVC film into an aluminum
DSC pan.

o

Seal the pan and place it in the DSC cell.

[¢]

Heat the sample at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere.

The glass transition temperature (Tg) is identified as a step change in the heat flow curve.

[¢]

A lower Tg indicates more effective plasticization.

Performance in Lubricant Formulations
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Diesters are well-established as synthetic lubricants, offering excellent viscosity-temperature
characteristics and low-temperature fluidity. Generally, esters of dicarboxylic acids with a higher
number of carbon atoms, such as sebacates and azelates, are preferred over those with fewer
carbon atoms due to their lower vapor pressure.

While direct comparative data for the diethyl esters is scarce, it is theorized that the odd
number of carbon atoms in azelaic acid (C9) may result in esters with lower melting and
freezing points compared to those derived from sebacic acid (C10), which has an even number
of carbon atoms.[11] This suggests that diethyl azelate could offer advantages in applications
requiring superior low-temperature performance.

Experimental Protocols

Viscosity and Viscosity Index (VI) Determination
o Apparatus: Capillary viscometer.
e Procedure:

o Measure the kinematic viscosity of the lubricant at two different temperatures, typically
40°C and 100°C, according to ASTM D445.

o Calculate the Viscosity Index (V1) using the measured viscosities according to ASTM
D2270. A higher VI indicates a smaller change in viscosity with temperature.

Pour Point Determination
o Apparatus: Pour point apparatus.
e Procedure:

o Cool the lubricant sample at a specified rate and examine it at intervals of 3°C for flow
characteristics, as per ASTM D97.

o The pour point is the lowest temperature at which the oil is observed to flow.
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Application in Drug Delivery and Topical
Formulations

In the realm of pharmaceuticals and personal care, these esters are utilized for their properties

as emollients, solvents, and penetration enhancers.[4][5] A notable study directly comparing

diethyl azelate and diethyl sebacate in a topical application for pain management found
diethyl azelate to be superior.

In cutaneous mechanical sensitivity assays, a mixture containing diethyl azelate demonstrated

a significantly longer duration of sensitivity suppression compared to mixtures with diethyl
sebacate. This suggests that for certain topical drug delivery systems, diethyl azelate may
offer enhanced efficacy.

Experimental Protocols

In Vitro Skin Permeation Study
o Apparatus: Franz diffusion cell.
e Procedure:

o Mount a section of excised human or animal skin on the Franz diffusion cell, with the
stratum corneum facing the donor compartment.

o Apply a formulation containing the active pharmaceutical ingredient (API) and either

diethyl azelate or diethyl sebacate as a penetration enhancer to the skin surface in the

donor compartment.

o The receptor compartment is filled with a suitable receptor fluid (e.g., phosphate-buffered

saline) and maintained at a constant temperature (e.g., 32°C).

o At predetermined time intervals, withdraw samples from the receptor compartment and

analyze for the concentration of the API using a suitable analytical method (e.g., HPLC).

o The cumulative amount of APl permeated per unit area is plotted against time to
determine the permeation flux.
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Synthesis of Diethyl Azelate and Diethyl Sebacate

Both esters are typically synthesized via Fischer esterification, reacting the respective
dicarboxylic acid (azelaic or sebacic acid) with ethanol in the presence of an acid catalyst.

Experimental Workflow: Fischer Esterification

istillation

‘
¥

Acid Catalyst
(e.g., H2S04)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of diethyl esters via Fischer esterification.

Conclusion

The choice between diethyl azelate and diethyl sebacate is highly dependent on the specific
performance requirements of the intended application. For plasticizing applications where low-
temperature flexibility is paramount, diethyl sebacate's longer alkyl chain may offer an
advantage, while diethyl azelate may provide better thermal stability. In lubrication, diethyl
azelate's potential for a lower pour point could be beneficial for cold-weather applications. In
the context of drug delivery, emerging evidence suggests that diethyl azelate may be a more
effective penetration enhancer for certain active ingredients. The provided experimental
protocols offer a framework for conducting direct comparative studies to inform the optimal
selection for your research and development needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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